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Compound of Interest

Compound Name: n-Butyltrichlorotin

Cat. No.: B050099

Essential Safety and Handling Guide for n-
Butyltrichlorotin

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling n-Butyltrichlorotin. Adherence to these guidelines is critical for
ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

n-Butyltrichlorotin is a corrosive substance that can cause severe skin burns and eye
damage, may cause respiratory irritation, and is very toxic to aquatic life.[1] Proper selection
and use of Personal Protective Equipment (PPE) are the first lines of defense against
exposure.

Occupational Exposure Limits:
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Organization Limit

OSHA PEL 0.1 mg/m3 (as Sn)
ACGIH TLV 0.1 mg/m3 (as Sn)
NIOSH IDLH 25 mg/m3 (as Sn)

Recommended Personal Protective Equipment:

Protection Type Specification

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)
Eye and Face )

approved standards. A face shield should also

be worn where splashing is possible.[1]

Fire/flame resistant and impervious clothing.[1]
Skin A lab coat or chemical-resistant apron should be

worn.

Chemical-resistant gloves must be worn. Given
the corrosive nature of n-Butyltrichlorotin, Butyl
rubber or Viton™ gloves are recommended for
extended contact. Nitrile gloves may be suitable
for incidental splash protection but should be
Hand changed immediately upon contact. Due to a
lack of specific breakthrough time data for n-
Butyltrichlorotin, it is crucial to consult the glove
manufacturer's specific chemical resistance
data. Always inspect gloves for degradation or

punctures before use.

Use in a well-ventilated area, preferably a
chemical fume hood. If exposure limits are
) exceeded or if irritation or other symptoms are
Respiratory experienced, a full-face respirator with an
appropriate organic vapor/acid gas cartridge

(e.g., A2/P2 filter) should be used.[2]
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Operational Plan for Handling

A systematic approach to handling n-Butyltrichlorotin is essential to prevent exposure and
accidents.

Step 1: Preparation
o Ensure a chemical fume hood is operational and available.

» Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.

e Assemble all necessary PPE and ensure it is in good condition.

e Have a spill kit readily available. The kit should contain an inert absorbent material such as
sand, earth, or vermiculite.

» Prepare all necessary equipment and reagents before handling the chemical.
Step 2: Handling
o Conduct all work with n-Butyltrichlorotin within a certified chemical fume hood.

e Ground all equipment to prevent electrostatic discharge, which can be an ignition source.
Use non-sparking tools.[1]

o Dispense the chemical carefully to avoid splashes and the generation of aerosols.

o Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated area away from incompatible materials such as strong oxidizing agents, alcohols,
and bases.[3]

» Do not eat, drink, or smoke in the handling area.
Step 3: Post-Handling

e Thoroughly wash hands with soap and water after handling, even if gloves were worn.
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o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

» Remove and properly store or dispose of PPE. Contaminated clothing should be laundered
separately before reuse.

Chemical Spill Workflow

In the event of a spill, a clear and immediate response is crucial. The following workflow
outlines the necessary steps.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Immediate Actions
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Caption: Workflow for responding to a chemical spill.
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Disposal Plan

Proper disposal of n-Butyltrichlorotin and any contaminated materials is imperative to prevent
environmental harm and ensure regulatory compliance.

Step 1: Waste Identification and Classification
o n-Butyltrichlorotin waste is considered hazardous due to its corrosivity and aquatic toxicity.

o Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification. In the United States, this falls under the EPA's Resource
Conservation and Recovery Act (RCRA).

Step 2: Waste Segregation and Collection

o Collect all n-Butyltrichlorotin waste, including contaminated absorbent materials and
disposable PPE, in a dedicated and compatible hazardous waste container.

» The container must be in good condition, compatible with the chemical, and have a secure,
tight-fitting lid. Do not use aluminum or galvanized containers.

e Do not mix this waste with other waste streams.
Step 3: Labeling and Storage

o Clearly label the waste container with "Hazardous Waste" and the specific chemical name,
"n-Butyltrichlorotin”. The label should also include the date accumulation started and the
associated hazards (e.g., Corrosive, Toxic to Aquatic Life).

o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area, away from incompatible materials.

Step 4: Transportation and Disposal

» Arrange for the collection and disposal of the hazardous waste through a licensed and
reputable hazardous waste disposal company.
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o Ensure all shipping and transportation regulations are met, including proper placarding and
documentation.

e Retain all records of waste disposal as required by your institution and local regulations.
Never dispose of n-Butyltrichlorotin down the drain or in regular trash.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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